N1,N4-Bis(diphenylmethylene)benzene-1,4-diamine
Description
N1,N4-Bis(diphenylmethylene)benzene-1,4-diamine is an organic compound with a complex structure that includes two diphenylmethylene groups attached to a benzene-1,4-diamine core
Properties
CAS No. |
62327-31-5 |
|---|---|
Molecular Formula |
C32H24N2 |
Molecular Weight |
436.5 g/mol |
IUPAC Name |
N-[4-(benzhydrylideneamino)phenyl]-1,1-diphenylmethanimine |
InChI |
InChI=1S/C32H24N2/c1-5-13-25(14-6-1)31(26-15-7-2-8-16-26)33-29-21-23-30(24-22-29)34-32(27-17-9-3-10-18-27)28-19-11-4-12-20-28/h1-24H |
InChI Key |
NCVWCKLTOBSUCC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(=NC2=CC=C(C=C2)N=C(C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N1,N4-Bis(diphenylmethylene)benzene-1,4-diamine typically involves the reaction of benzene-1,4-diamine with diphenylmethane derivatives under specific conditions. One common method includes the use of a condensation reaction where benzene-1,4-diamine is reacted with diphenylmethane in the presence of a catalyst. The reaction is usually carried out in an inert atmosphere to prevent oxidation and at elevated temperatures to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically include steps for purification and isolation of the compound to ensure high purity and yield. Techniques such as recrystallization and chromatography are often employed to achieve the desired quality of the final product .
Chemical Reactions Analysis
Types of Reactions
N1,N4-Bis(diphenylmethylene)benzene-1,4-diamine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, often using reducing agents like sodium borohydride.
Substitution: The compound can participate in substitution reactions where one or more hydrogen atoms are replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Halogenating agents and other electrophiles are used in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction can produce amine derivatives .
Scientific Research Applications
N1,N4-Bis(diphenylmethylene)benzene-1,4-diamine has several applications in scientific research:
Chemistry: It is used as a monomer for the synthesis of charge transport and light-emitting polymers.
Biology: The compound’s derivatives are studied for their potential biological activities.
Medicine: Research is ongoing to explore its potential therapeutic applications.
Industry: It is used in the production of advanced materials and as a catalyst in various chemical processes.
Mechanism of Action
The mechanism by which N1,N4-Bis(diphenylmethylene)benzene-1,4-diamine exerts its effects involves interactions with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions and forming complexes that exhibit unique chemical properties. These interactions can influence various biochemical pathways, leading to the observed effects .
Comparison with Similar Compounds
Similar Compounds
N,N’-Bis(1-methylheptyl)-1,4-benzenediamine: Similar in structure but with different alkyl groups.
N,N’-Diphenyl-1,4-phenylenediamine: Shares the benzene-1,4-diamine core but with different substituents.
N1,N1’-(1,4-Phenylene)bis(N4,N4-dibutyl-N1-(4-(dibutylamino)phenyl)benzene-1,4-diamine): A more complex derivative with additional functional groups.
Uniqueness
Its ability to form stable complexes with metal ions and participate in various chemical reactions makes it a valuable compound in research and industry .
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